Cas no 2001966-70-5 (3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one
• CAS No: 2001966-70-5
• MF: C₈H₁₅FN₂O
• MW: 174.215905427933
• CID: 4775187
• Update Time: 2025-07-22

3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-fluoropiperidin-1-yl)propan-1-one
• 3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one

• Inchi： 1S/C8H15FN2O/c9-7-2-5-11(6-3-7)8(12)1-4-10/h7H,1-6,10H2
• InChI Key： GWMZDTGWCRUBGF-UHFFFAOYSA-N
• SMILES： FC1CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 174.11684127 g/mol
• Monoisotopic Mass: 174.11684127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3
• Molecular Weight: 174.22

Additional information on 3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one

Recent Advances in the Study of 3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one (CAS: 2001966-70-5)

3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one (CAS: 2001966-70-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's unique structure, featuring a fluoropiperidine moiety and an amino-propanone backbone, has been the focus of several synthetic and pharmacological studies. Researchers have investigated its role as a precursor in the synthesis of more complex molecules, such as kinase inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective dopamine D3 receptor ligands, which could have implications for treating Parkinson's disease and schizophrenia.

In addition to its CNS applications, 3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one has shown promise in antimicrobial research. A recent preprint on bioRxiv reported its incorporation into novel quinolone derivatives with potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The fluoropiperidine group was found to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms.

From a chemical perspective, the compound's stability and reactivity have been characterized in detail. Nuclear magnetic resonance (NMR) and mass spectrometry studies have confirmed its purity and provided insights into its conformational dynamics. These properties make it a valuable intermediate in multi-step synthetic routes, as evidenced by its use in the total synthesis of several bioactive natural products.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Its amine functionality allows for conjugation with various drug carriers, while the fluoropiperidine moiety may improve blood-brain barrier penetration. Ongoing clinical trials are investigating derivatives of this compound for the treatment of neuropathic pain and certain types of cancer, with preliminary results expected in late 2024.

In conclusion, 3-Amino-1-(4-fluoropiperidin-1-yl)propan-1-one represents a versatile scaffold in medicinal chemistry with diverse therapeutic applications. Its unique chemical features and demonstrated biological activities position it as a promising candidate for future drug development efforts. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile for clinical use.